2-(allylthio)-5-(thiophen-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

• IUPAC Name: 2-prop-2-enylsulfanyl-5-thiophen-2-yl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C18H17N3O2S2/c1-2-8-25-18-20-16-15(17(23)21-18)14(12-7-4-9-24-12)13-10(19-16)5-3-6-11(13)22/h2,4,7,9,14H,1,3,5-6,8H2,(H2,19,20,21,23)
• InChI Key: YRSKPKJWAXSMMS-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC2=C(C(C3=C(N2)CCCC3=O)C4=CC=CS4)C(=O)N1
• Molecular Formula: C18H17N3O2S2
• Molecular Weight: 371.5 g/mol

Description

2-(allylthio)-5-(thiophen-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C18H17N3O2S2 and its molecular weight is 371.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study by Diab et al. (2021) discusses the Hantzsch-like synthesis of bis(sulfanediyl)bis(tetrahydropyrimido[4,5-b]quinoline-4,6-diones), linked to benzene, pyridine, or thieno[4,5-d]thiophene cores, using a multicomponent reaction process (Diab et al., 2021).
• Harutyunyan et al. (2019) describe a one-pot condensation process to create substituted tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-diones, emphasizing the yield efficiency of this method (Harutyunyan et al., 2019).

Catalytic and Synthetic Applications

• Sepehrmansouri et al. (2020) developed a novel ethylenediamine-based metal-organic framework (MOF) used for synthesizing new categories of N-heterocyclic compounds, including tetrahydropyrimido[4,5-b]quinoline derivatives (Sepehrmansouri et al., 2020).
• YonedaFumio et al. (1978) explored the reduction of inactivated carbonyl compounds using 1,5-dihydropyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, demonstrating its potential as a reducing agent (YonedaFumio et al., 1978).

Biological Interactions and Applications

• Ragheb et al. (2022) investigated the DNA photocleavage, DNA/BSA binding, and molecular docking of bis(sulfanediyl)bis(tetrahydro-5-deazaflavin) analogs, indicating potential bioactive applications (Ragheb et al., 2022).
• El-Gazzar et al. (2009) synthesized acyclic nucleosides analogues derived from pyrimido[4,5-b]quinolines, exploring their potential for analgesic, anti-inflammatory, anti-oxidant, and anti-microbial activities (El-Gazzar et al., 2009).

Anticancer and Antimicrobial Studies

• Hafez et al. (2016) conducted a study on pyrimido[4,5-b]quinoline and its derivatives, focusing on their anti-inflammatory and anticancer activities (Hafez et al., 2016).
• Elshwiniy et al. (2020) characterized manganese complexes of pyrano[2,3-d]pyrimidine derivatives, assessing their anticancer and antimicrobial properties (Elshwiniy et al., 2020).